Cas no 5782-17-2 (Benzofuran, 2,3-bis(4-methoxyphenyl)-)

5782-17-2 structure
Product name:Benzofuran, 2,3-bis(4-methoxyphenyl)-
Benzofuran, 2,3-bis(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzofuran, 2,3-bis(4-methoxyphenyl)-
- 2,3-bis(4-methoxyphenyl)-1-benzofuran
- DTXSID00491797
- 2,3-bis(4-methoxyphenyl)benzofuran
- CHEMBL4160245
- 5782-17-2
-
- Inchi: InChI=1S/C22H18O3/c1-23-17-11-7-15(8-12-17)21-19-5-3-4-6-20(19)25-22(21)16-9-13-18(24-2)14-10-16/h3-14H,1-2H3
- InChI Key: YBJUGBUEKUQDOP-UHFFFAOYSA-N
- SMILES: COC1C=CC(C2=C(C3C=CC(OC)=CC=3)C3C=CC=CC=3O2)=CC=1
Computed Properties
- Exact Mass: 330.12564
- Monoisotopic Mass: 330.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.6Ų
- XLogP3: 5.6
Experimental Properties
- PSA: 31.6
Benzofuran, 2,3-bis(4-methoxyphenyl)- Related Literature
-
Piotr Pietrzyk,Christophe Dujardin,Kinga Góra-Marek,Pascal Granger,Zbigniew Sojka Phys. Chem. Chem. Phys., 2012,14, 2203-2215
-
Zhe Peng,Shuwei Wang,Jingjing Zhou,Yan Jin,Yang Liu,Yinping Qin,Cai Shen,Weiqiang Han,Deyu Wang J. Mater. Chem. A, 2016,4, 2427-2432
-
Chiara Annoni,Tamaki Endoh,Dziyana Hnedzko,Eriks Rozners Chem. Commun., 2016,52, 7935-7938
-
Maria Adobes-Vidal,Harriet Pearce,Patrick R. Unwin Phys. Chem. Chem. Phys., 2017,19, 17827-17833
-
Lucy Ping,Da Sol Chung,Jean Bouffard,Sang-gi Lee Chem. Soc. Rev., 2017,46, 4299-4328
5782-17-2 (Benzofuran, 2,3-bis(4-methoxyphenyl)-) Related Products
- 1856543-03-7(Benzenesulfonamide, 3-amino-4,5-difluoro-)
- 1339378-90-3(1-Chloro-2,6,6-trimethylheptane)
- 1805414-61-2(4-Bromo-3-ethoxy-2-nitropyridine)
- 1854904-77-0(1-(4-Fluorophenyl)-2-(3-hydroxyazetidin-1-yl)ethan-1-one)
- 1892462-89-3(1-(2-chloroquinolin-3-yl)cyclopropylmethanamine)
- 1639480-47-9(methyl (2S,4R)-4-cyclopropoxypyrrolidine-2-carboxylate)
- 1389313-47-6(2-Amino-3,5-dichloro-6-fluorobenzylamine)
- 1803842-86-5(2,6-Difluoro-3-(difluoromethyl)aniline)
- 299936-71-3(5-(2-Chloro-5-nitrophenyl)-1,3,4-thiadiazol-2-ylamine)
- 2137458-62-7(Tert-butyl 2-amino-3-hydroxy-3-(pyridin-4-yl)propanoate)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent
